Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate

• IUPAC Name: tert-butyl 3-oxo-7-azaspiro[4.5]decane-7-carboxylate
• InChI: InChI=1S/C14H23NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h4-10H2,1-3H3
• InChI Key: LVAJIFUDNIHRCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1)CCC(=O)C2
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol

Description

Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate is a chemical compound with the molecular formula C14H23NO3. It has a molecular weight of 253.34. The compound is typically stored in a refrigerator and has a physical form of oil.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H23NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h4-10H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is an oil. It is stored at room temperature.

Scientific Research Applications

Synthesis and Reactivity

Researchers have developed synthetic routes and investigated the reactivity of compounds structurally related to tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate. For example, Moskalenko and Boev (2012) described the synthesis of spirocyclic compounds, highlighting their potential in preparing other biologically active heterocyclic compounds Moskalenko & Boev, 2012. Meyers et al. (2009) outlined efficient synthetic routes to bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, emphasizing its utility for selective derivations Meyers et al., 2009.

Biological Activity Studies

Amirani Poor et al. (2018) conducted an intermolecular Ugi reaction involving gabapentin, leading to novel N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5] decan-2-yl)-3-arylpropanamides and N-(tert-butyl)-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-2-arylacetamide derivatives, highlighting their potential biological activities and the influence of electron-donating and withdrawing groups on intramolecular hydrogen bond strength Amirani Poor et al., 2018.

Conformational and Structural Analyses

Jakubowska et al. (2013) utilized NMR spectroscopy for the absolute configuration assignment of related spiro compounds, demonstrating the importance of NOESY correlations and chemical shift anisotropy calculations in determining molecular structures Jakubowska et al., 2013.

Synthesis of Spiroaminals

Sinibaldi and Canet (2008) reviewed synthetic strategies for spiroaminals, including 1-oxa-7-azaspiro[4.5]decane and related systems, underlining their significance in natural and synthetic products with biological activities Sinibaldi & Canet, 2008.

Safety and Hazards

The compound is associated with several hazard statements: H302, H315, H319, H335. These codes correspond to specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate (252 mg, 1.0 mmol) in DCM (5 mL) was added Dess-Martin periodinane (0.84 g, 1.99 mmol). The reaction mixture was stirred at rt overnight and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/PE (v/v)=1/5) to give the title compound as yellow oil (197 mg, 79%).